Cas no 1261992-08-8 (2-(3-cyano-2-fluorophenyl)-6-methylbenzoic Acid)

• Product Name: 2-(3-cyano-2-fluorophenyl)-6-methylbenzoic Acid
• CAS No: 1261992-08-8
• MF: C₁₅H₁₀FNO₂
• MW: 255.243807315826
• MDL: MFCD18320180
• CID: 1219778
• PubChem ID: 53226092
• Update Time: 2025-11-02

2-(3-cyano-2-fluorophenyl)-6-methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-cyano-2-fluorophenyl)-6-methylbenzoic Acid
• 3'-Cyano-2'-fluoro-3-methyl[1,1'-biphenyl]-2-carboxylic acid
• MFCD18320180
• DTXSID50689824
• 1261992-08-8
• 2-(3-Cyano-2-fluorophenyl)-6-methylbenzoic acid, 95%

• MDL： MFCD18320180
• Inchi： 1S/C15H10FNO2/c1-9-4-2-6-11(13(9)15(18)19)12-7-3-5-10(8-17)14(12)16/h2-7H,1H3,(H,18,19)
• InChI Key： QZWDWYAQFMWJJN-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CC=CC=1C1C=CC=C(C)C=1C(=O)O

Computed Properties

• Exact Mass: 255.06955672g/mol
• Monoisotopic Mass: 255.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 61.1Ų

Additional information on 2-(3-cyano-2-fluorophenyl)-6-methylbenzoic Acid

Comprehensive Guide to 2-(3-cyano-2-fluorophenyl)-6-methylbenzoic Acid (CAS No. 1261992-08-8): Properties, Applications, and Market Insights

2-(3-cyano-2-fluorophenyl)-6-methylbenzoic Acid (CAS No. 1261992-08-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated benzoic acid derivative features a unique molecular structure combining a cyano group and methyl substitution, making it valuable for developing novel bioactive molecules. The compound's molecular formula C16H10FNO2 and precise chemical structure contribute to its diverse applications in modern chemistry.

The growing interest in fluorinated compounds and benzoic acid derivatives has positioned this chemical as a subject of numerous research studies. Scientists are particularly interested in its potential as a pharmaceutical intermediate for drug discovery programs targeting inflammatory diseases and metabolic disorders. The presence of both electron-withdrawing groups (fluoro and cyano) and the methyl group creates interesting electronic effects that influence the compound's reactivity and biological activity.

From a synthetic chemistry perspective, 2-(3-cyano-2-fluorophenyl)-6-methylbenzoic Acid serves as a versatile building block for creating more complex molecular architectures. Its carboxylic acid functionality allows for various derivatization reactions, while the aromatic cyano group offers additional modification possibilities. These characteristics make it particularly valuable in medicinal chemistry applications where structural diversity is crucial for optimizing drug candidates.

The compound's physicochemical properties have been extensively studied to understand its behavior in different environments. With a calculated logP value indicating moderate lipophilicity, 1261992-08-8 demonstrates balanced solubility characteristics that are favorable for drug development. Researchers have noted its stability under standard laboratory conditions, though proper storage in cool, dry environments is recommended to maintain purity over extended periods.

Recent advancements in green chemistry have explored more sustainable synthesis routes for 2-(3-cyano-2-fluorophenyl)-6-methylbenzoic Acid. Modern catalytic methods and flow chemistry techniques have shown promise in improving the efficiency of its production while reducing environmental impact. These developments align with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices and atom economy principles.

The commercial availability of CAS 1261992-08-8 has expanded significantly in recent years, with several specialty chemical suppliers offering the compound in various quantities. Market analysis indicates rising demand for this high-purity chemical intermediate, particularly from contract research organizations and academic institutions engaged in drug discovery programs. Quality control specifications typically require ≥95% purity, with advanced analytical techniques like HPLC and NMR used for verification.

Safety considerations for handling 2-(3-cyano-2-fluorophenyl)-6-methylbenzoic Acid follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment including gloves and safety glasses should be used during manipulation. The compound's material safety data sheet provides detailed handling instructions and first aid measures, emphasizing the importance of proper ventilation when working with powdered forms.

Future research directions for this compound include exploring its potential in crystal engineering applications and investigating its role in developing metal-organic frameworks (MOFs). The unique combination of functional groups in 1261992-08-8 makes it an interesting candidate for designing novel materials with tailored properties. Additionally, computational chemistry studies are underway to better understand its molecular interactions and conformational preferences in various environments.

For researchers seeking alternatives or related compounds, the benzoic acid derivative family offers numerous structurally similar molecules. However, the specific substitution pattern of 2-(3-cyano-2-fluorophenyl)-6-methylbenzoic Acid provides distinct advantages in certain applications, particularly where electronic effects and steric considerations are critical design factors. Comparative studies have shown that minor modifications to this core structure can significantly alter biological activity profiles.

The synthesis and application of CAS 1261992-08-8 continue to be active areas of research, with recent publications highlighting innovative uses in catalysis and material science. As the chemical industry moves toward more specialized and functionalized building blocks, compounds like 2-(3-cyano-2-fluorophenyl)-6-methylbenzoic Acid are expected to play increasingly important roles in advancing both pharmaceutical and technological innovations.